Cas no 1856244-92-2 (N-(2,2-dimethylthietan-3-yl)pent-4-ynamide)

• Product Name: N-(2,2-dimethylthietan-3-yl)pent-4-ynamide
• CAS No: 1856244-92-2
• MF: C₁₀H₁₅NOS
• MW: 197.297201395035
• CID: 5307068
• Update Time: 2026-03-10

N-(2,2-dimethylthietan-3-yl)pent-4-ynamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylthietan-3-yl)pent-4-ynamide
• 4-Pentynamide, N-(2,2-dimethyl-3-thietanyl)-

• Inchi： 1S/C10H15NOS/c1-4-5-6-9(12)11-8-7-13-10(8,2)3/h1,8H,5-7H2,2-3H3,(H,11,12)
• InChI Key： RHAVCZXFHGWXCX-UHFFFAOYSA-N
• SMILES： C(NC1CSC1(C)C)(=O)CCC#C

Additional information on N-(2,2-dimethylthietan-3-yl)pent-4-ynamide

N-(2,2-Dimethylthietan-3-Yl)Pent-4-Ynamide: A Comprehensive Overview

N-(2,2-Dimethylthietan-3-Yl)Pent-4-Ynamide, identified by the CAS number 1856244-92-2, is a unique organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its thietane ring structure, which is a five-membered ring containing one sulfur atom and two adjacent methyl groups. The pent-4-yne amide functional group further enhances its reactivity and versatility in chemical reactions.

Recent studies have highlighted the importance of thietane derivatives in drug design and synthesis. The sulfur atom in the thietane ring contributes to the compound's stability and ability to form strong bonds with other molecules. This makes N-(2,2-Dimethylthietan-3-Yl)Pent-4-Ynamide a valuable intermediate in the synthesis of bioactive compounds. Researchers have explored its use in developing new antibiotics and anticancer agents, leveraging its unique structural properties.

The pent-4-yne amide group in this compound plays a crucial role in its reactivity. This functional group is known for its ability to participate in conjugate additions and other pericyclic reactions, making it a versatile building block in organic synthesis. Recent advancements in click chemistry have further expanded the applications of such compounds, enabling the creation of complex molecular architectures with high precision.

In terms of synthesis, N-(2,2-Dimethylthietan-3-Yl)Pent-4-Ynamide can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. The choice of synthesis route depends on the availability of starting materials and the desired scale of production. Researchers have optimized these methods to improve yield and reduce costs, making this compound more accessible for industrial applications.

The application of this compound extends beyond pharmaceuticals. Its thietane structure has been utilized in the development of advanced materials, such as polymers and coatings. The sulfur atom's ability to form strong bonds with metal ions has made it a candidate for use in catalysis and coordination chemistry. Recent studies have demonstrated its potential as a ligand in transition metal-catalyzed reactions, offering new avenues for green chemistry.

In conclusion, N-(2,2-Dimethylthietan-3-Yl)Pent-4-Ynamide (CAS No.: 1856244-92-2) is a versatile compound with a wide range of applications across various fields. Its unique structure and reactivity make it an invaluable tool in modern organic chemistry. As research continues to uncover new possibilities for this compound, its role in drug discovery, material science, and catalysis is expected to grow significantly.